Cas no 1215800-84-2 (1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid)

• Product Name: 1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid
• CAS No: 1215800-84-2
• MF: C₂₀H₂₆N₂O₉
• MW: 438.428446292877
• CID: 5833204
• PubChem ID: 16807054
• Update Time: 2025-07-14

1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-[[2-(hexahydro-1H-azepin-1-yl)acetyl]amino]-, 1,4-dimethyl ester, ethanedioate (1:1)
• 1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid
• 1215800-84-2
• AKOS000811761
• F1143-0378
• dimethyl 2-[[2-(azepan-1-yl)acetyl]amino]benzene-1,4-dicarboxylate;oxalic acid
• dimethyl 2-(2-(azepan-1-yl)acetamido)terephthalate oxalate

• Inchi： 1S/C18H24N2O5.C2H2O4/c1-24-17(22)13-7-8-14(18(23)25-2)15(11-13)19-16(21)12-20-9-5-3-4-6-10-20;3-1(4)2(5)6/h7-8,11H,3-6,9-10,12H2,1-2H3,(H,19,21);(H,3,4)(H,5,6)
• InChI Key： NVUCXOXRIPQFPH-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.N(C1C=C(C(=O)OC)C=CC=1C(=O)OC)C(=O)CN1CCCCCC1

Computed Properties

• Exact Mass: 438.16383041g/mol
• Monoisotopic Mass: 438.16383041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 546
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų

Additional information on 1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid

Introduction to 1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid and its Significance in Modern Chemical Research

The compound with the CAS no1215800-84-2, specifically 1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents and advanced material science. The compound's unique framework, featuring a benzene core modified with dimethyl and azepan-1-yl substituents, along with amide and dicarboxylate functional groups, positions it as a versatile intermediate in synthetic chemistry.

In the realm of pharmaceutical research, the 1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid structure has been explored for its pharmacological properties. The presence of the azepan-1-yl moiety introduces a rigid cyclic amine backbone, which is often utilized to enhance binding affinity and selectivity in drug design. Recent studies have highlighted its potential as a scaffold for targeting neurological disorders, where the combination of amide and carboxylate groups facilitates interactions with biological receptors. The dimethyl substitution on the benzene ring further modulates electronic properties, influencing both solubility and metabolic stability.

The oxalic acid component in this compound plays a critical role in its chemical behavior. As a dicarboxylic acid derivative, it contributes to the overall acidity of the molecule, making it a valuable precursor in various synthetic pathways. Researchers have leveraged this property to develop novel catalysts and ligands for transition metal complexes, which are essential in asymmetric synthesis and polymerization reactions. The dual functionality of oxalic acid also makes it useful in coordination chemistry, where it can act as a bidentate ligand, stabilizing metal centers in complex molecular architectures.

Recent advancements in computational chemistry have further illuminated the significance of 1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid. Molecular dynamics simulations have revealed that its rigid core structure enhances stability under physiological conditions, making it an attractive candidate for drug delivery systems. Additionally, quantum mechanical calculations have predicted favorable interactions with specific enzymes involved in metabolic pathways, suggesting potential applications in treating metabolic disorders. These findings underscore the compound's relevance in addressing complex biological challenges.

The synthesis of CAS no1215800-84-2 involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include nucleophilic aromatic substitution to introduce the azepan-1-yl group, followed by condensation reactions to form the amide linkage. The final step involves carboxylation at both positions of the benzene ring using oxalic acid derivatives. This synthetic route highlights the compound's accessibility while demonstrating the precision required to achieve such a complex structure.

In material science applications, the unique properties of 1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid have been exploited for developing advanced polymers and coatings. Its ability to form stable complexes with metals has led to innovations in corrosion-resistant materials and catalytic converters. Furthermore, the compound's thermal stability makes it suitable for high-performance plastics used in aerospace and automotive industries. These applications underscore the broad utility of this molecule beyond traditional pharmaceuticals.

The future prospects for CAS no1215800-84-2 are promising, with ongoing research exploring its potential in nanotechnology and biomedicine. For instance, researchers are investigating its use as a building block for self-assembling nanostructures that could revolutionize drug delivery and diagnostics. Additionally, its compatibility with biodegradable polymers suggests applications in sustainable packaging solutions. As our understanding of molecular interactions deepens, new possibilities for this compound will undoubtedly emerge.

In conclusion,1,4-dimethyl 2-[2-(azepan-1-yl)acetamido]benzene-1,4-dicarboxylate; oxalic acid stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span pharmaceuticals, materials science, and nanotechnology，highlighting its versatility and importance. As scientists continue to unravel its potential，this compound is poised to play an increasingly significant role in addressing some of today's most pressing scientific challenges.